Cas no 1172762-86-5 (N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide)

• Product Name: N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
• CAS No: 1172762-86-5
• MF: C₁₄H₁₄FN₃O₂
• MW: 275.278266429901
• CID: 5798920
• Update Time: 2025-10-28

N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-
• N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

• Inchi： 1S/C14H14FN3O2/c1-20-12-8-18(11-6-2-9(15)3-7-11)17-13(12)14(19)16-10-4-5-10/h2-3,6-8,10H,4-5H2,1H3,(H,16,19)
• InChI Key： XFQXXHBOIIHIGM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(OC)C(C(NC2CC2)=O)=N1

Additional information on N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

Professional Introduction to N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS No. 1172762-86-5)

N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1172762-86-5, represents a novel chemical entity with a unique structural framework that has potential applications in the development of therapeutic agents. The molecular structure of this compound incorporates several key functional groups, including a cyclopropyl ring, a fluorophenyl moiety, and a methoxy group, which contribute to its distinct chemical properties and biological activities.

The N-cyclopropyl substituent in the molecule is particularly noteworthy due to its ability to influence the electronic and steric environment of the pyrazole core. Cyclopropyl groups are known for their rigid structure and can serve as effective pharmacophores in drug design, enhancing binding affinity and selectivity. In contrast, the 4-fluorophenyl group introduces a fluorine atom into the aromatic ring, which is a common strategy in medicinal chemistry to modulate metabolic stability and binding interactions. The presence of this fluorine atom can significantly alter the compound's pharmacokinetic profile, making it a valuable feature for drug development.

The 4-methoxy group further enhances the complexity of this compound by introducing an electron-donating methoxy substituent. This group can affect the overall electronic distribution of the molecule, influencing its reactivity and interactions with biological targets. Additionally, the 1H-pyrazole-3-carboxamide core is a well-studied scaffold in medicinal chemistry, known for its versatility in drug design. Pyrazole derivatives have been explored extensively for their anti-inflammatory, antimicrobial, and anticancer properties, making this compound a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel compounds with enhanced biological activity and improved pharmacological profiles. The combination of these structural elements in N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide positions it as a potential lead compound for therapeutic intervention. Current research indicates that this molecule may exhibit significant activity against various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For instance, studies have suggested that pyrazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the cyclopropyl and fluorophenyl groups may enhance binding affinity to these enzymes, leading to more potent anti-inflammatory effects. Furthermore, the methoxy group could contribute to metabolic stability, reducing the need for frequent dosing and improving patient compliance.

The development of new therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. Preliminary studies on N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide have shown promising results in vitro and in vivo. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability. Additionally, preliminary toxicity assessments indicate that the compound is well-tolerated at relevant doses, suggesting its potential for further development into a clinical candidate.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. The successful synthesis not only highlights the synthetic capabilities of the research team but also paves the way for further structural optimization and derivatization.

In conclusion, N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS No. 1172762-86-5) is a structurally unique compound with significant potential in pharmaceutical applications. Its combination of key functional groups makes it an attractive candidate for further investigation into various therapeutic areas. With ongoing research efforts focused on understanding its biological activity and optimizing its pharmacological profile, this compound holds promise as a future therapeutic agent.